Cas no 1476-06-8 (2-Butene, 1-ethoxy-,(2E)-)

• Product name: 2-Butene, 1-ethoxy-,(2E)-
• CAS No: 1476-06-8
• MF: C₆H₁₂O
• MW: 100.15888
• CID: 166775
• PubChem ID: 5358345

2-Butene, 1-ethoxy-,(2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Butene, 1-ethoxy-,(2E)-
• (E)-1-ethoxybut-2-ene
• (2E)-1-Ethoxybut-2-ene
• (2E)-But-2-en-1-yl ethyl ether
• NSC-244916
• 2-Butenyl ethyl ether
• SCHEMBL1549691
• NSC244916
• NDYRMWZHBBMBGD-HWKANZROSA-N
• 1476-06-8

• Inchi： InChI=1S/C6H12O/c1-3-5-6-7-4-2/h3,5H,4,6H2,1-2H3/b5-3+
• InChI Key： NDYRMWZHBBMBGD-HWKANZROSA-N
• SMILES： C/C=C/COCC

Computed Properties

• Exact Mass: 100.08886
• Monoisotopic Mass: 100.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 48.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2Ų
• XLogP3: 1.3

Experimental Properties

• PSA: 9.23